Cas no 312750-77-9 (4-(4,5-dihydro-1,3-thiazol-2-yl)aminobutanoic acid)

• Product Name: 4-(4,5-dihydro-1,3-thiazol-2-yl)aminobutanoic acid
• CAS No: 312750-77-9
• MF: C₇H₁₂N₂O₂S
• MW: 188.247380256653
• CID: 5976650
• PubChem ID: 3322617
• Update Time: 2025-05-20

4-(4,5-dihydro-1,3-thiazol-2-yl)aminobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4,5-dihydro-1,3-thiazol-2-yl)aminobutanoic acid
• 4-((4,5-dihydrothiazol-2-yl)amino)butanoic acid
• Butanoic acid, 4-[(4,5-dihydro-2-thiazolyl)amino]-
• AKOS001592530
• 4-[(4,5-dihydro-1,3-thiazol-2-yl)amino]butanoic acid
• 312750-77-9
• 4-(4,5-dihydro-1,3-thiazol-2-ylamino)butanoic acid
• CCG-15201
• SR-01000391083-1
• IFLab1_000720
• F0266-1236
• SR-01000391083
• HMS1414A16

• Inchi： 1S/C7H12N2O2S/c10-6(11)2-1-3-8-7-9-4-5-12-7/h1-5H2,(H,8,9)(H,10,11)
• InChI Key： SOWACIADJNMOMW-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCNC1=NCCS1

Computed Properties

• Exact Mass: 188.06194880g/mol
• Monoisotopic Mass: 188.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 87Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 386.0±44.0 °C(Predicted)
• pka: 4.58±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-(4,5-dihydro-1,3-thiazol-2-yl)aminobutanoic acid

4-(4,5-Dihydro-1,3-thiazol-2-yl)aminobutanoic Acid: A Comprehensive Overview

4-(4,5-Dihydro-1,3-thiazol-2-yl)aminobutanoic acid, with the CAS number 312750-77-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a 1,3-thiazole ring system with an amino butanoic acid moiety. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is known for its versatility in chemical reactivity and biological activity. The amino butanoic acid portion of the molecule adds further functional diversity, making this compound a promising candidate for various applications in drug discovery and material science.

The synthesis of 4-(4,5-dihydro-1,3-thiazol-2-yl)aminobutanoic acid involves a multi-step process that typically begins with the preparation of the thiazole ring. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to construct this heterocyclic core. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the thiazole ring under mild conditions. These methods not only enhance the yield of the desired product but also reduce the environmental footprint of the synthesis process.

One of the most intriguing aspects of this compound is its potential biological activity. Studies have shown that 4-(4,5-dihydro-1,3-thiazol-2-yl)aminobutanoic acid exhibits significant antioxidant properties, which could be harnessed in the development of therapeutic agents for conditions associated with oxidative stress. Additionally, preliminary experiments suggest that this compound may act as a modulator of certain enzyme activities, further underscoring its potential as a lead compound in drug discovery.

The structural flexibility of 4-(4,5-dihydro-1,3-thiazol-2-yl)aminobutanoic acid allows for further chemical modifications to tailor its properties for specific applications. For example, researchers have explored the incorporation of additional functional groups to enhance its solubility or improve its bioavailability. These modifications are critical for translating laboratory findings into clinically relevant treatments.

In terms of applications, 4-(4,5-dihydro-1,3-thiazol-2-yl)aminobutanoic acid has shown promise in several areas. In the field of neuroscience, it has been investigated as a potential neuroprotective agent due to its ability to mitigate neuronal damage caused by oxidative stress. Furthermore, its role as an enzyme inhibitor has opened avenues for exploring its utility in treating metabolic disorders and inflammatory diseases.

The latest research on this compound also highlights its potential as a building block for more complex molecules. By leveraging its structural features, chemists can design libraries of compounds with diverse functionalities. This approach is particularly valuable in high-throughput screening campaigns aimed at identifying novel therapeutic leads.

In conclusion, 4-(4,5-dihydro-1,3-thiazol-2-yl)aminobutanoic acid represents a versatile and multifaceted compound with significant potential in various scientific domains. Its unique structure and promising biological properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms and applications, this compound is poised to play an increasingly important role in advancing both chemical science and medical therapeutics.